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Compound of Interest

Compound Name: Einecs 286-347-0

Cat. No.: B15183581

Chemical Identification: Einecs 286-347-0 is the European Inventory of Existing Commercial
Chemical Substances number for a reaction mass of 5-chloro-2-methyl-2H-isothiazol-3-one
and 2-methyl-2H-isothiazol-3-one (3:1). This mixture, commonly known by trade names such
as Kathon CG, is a potent biocide and preservative. Due to its hazardous properties, stringent
safety measures are imperative during its handling and disposal to ensure the safety of
laboratory personnel.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, offering procedural, step-by-step guidance for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure and ensure safety when handling Einecs 286-347-0. The following table summarizes
the recommended PPE.
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Protection Type

Specific Recommendations

Additional Considerations

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,
chloroprene rubber, or butyl

rubber) are mandatory.[1]

Always inspect gloves for signs
of degradation or punctures
before use. Contaminated
gloves should be removed and

disposed of properly.

Eye and Face Protection

Wear chemical safety goggles
that meet approved standards.
[2] A face shield should be
worn in situations where
splashing is a significant risk.

[2]

Standard safety glasses do not

provide adequate protection.

Skin and Body Protection

Alab coat or chemical-
resistant apron should be
worn.[3] For larger quantities
or in situations with a high risk
of exposure, chemical-resistant

coveralls are recommended.[2]

Ensure that all skin is covered.

Respiratory Protection

Use in a well-ventilated area is
crucial. If ventilation is
inadequate or when dealing
with aerosols or mists, a
suitable respirator with a
combination filter for organic
and inorganic gases and

vapors should be used.[1]

The type of respirator and filter
should be selected based on
the potential for airborne

exposure.

Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols for handling and disposal is essential to mitigate the risks
associated with Einecs 286-347-0.

Handling Procedures:
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e Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. An eyewash station and safety shower must be accessible.

o Ventilation: All work with Einecs 286-347-0 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

» Dispensing: When transferring the chemical, do so carefully to avoid splashing or the
generation of aerosols.

» Hygiene: Do not eat, drink, or smoke in areas where Einecs 286-347-0 is handled or stored.
[3] Wash hands thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
containers tightly closed.

Disposal Plan:

e Waste Collection: All waste contaminated with Einecs 286-347-0, including empty
containers, used gloves, and absorbent materials, should be collected in designated,
labeled, and sealed containers.

» Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal
regulations. Do not pour down the drain.[4] This substance is very toxic to aquatic life with
long-lasting effects.[4]

o Spill Response: In the event of a spill, evacuate the area. Wearing appropriate PPE, contain
the spill with an inert absorbent material (e.g., sand, vermiculite). Collect the absorbed
material into a sealed container for disposal.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with Einecs 286-347-0.
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Hazard Assessment
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A A
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PPi'Selection
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Wear Chemical-Resistant Gloves Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Einecs 286-347-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Einecs 286-
347-0]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15183581#personal-protective-equipment-for-
handling-einecs-286-347-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15183581#personal-protective-equipment-for-handling-einecs-286-347-0
https://www.benchchem.com/product/b15183581#personal-protective-equipment-for-handling-einecs-286-347-0
https://www.benchchem.com/product/b15183581#personal-protective-equipment-for-handling-einecs-286-347-0
https://www.benchchem.com/product/b15183581#personal-protective-equipment-for-handling-einecs-286-347-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15183581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

